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Compound of Interest

Compound Name: 3-Methyloxetane-3-carboxylic acid

Cat. No.: B1282991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
Methyloxetane-3-carboxylic acid (CAS No: 28562-68-7), a compound of interest in

pharmaceutical and chemical research. The following sections detail the known hazards,

exposure controls, and safe handling procedures to ensure the well-being of laboratory

personnel and the integrity of research.

Physicochemical and Hazard Information
Proper handling of any chemical substance begins with a thorough understanding of its

physical properties and inherent hazards. The following tables summarize the key data for 3-
Methyloxetane-3-carboxylic acid.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 28562-68-7 [1][2]

Molecular Formula C₅H₈O₃ [1][2]

Molecular Weight 116.12 g/mol [1][2]

Form Solid [1][2]

Melting Point 58-63 °C [2]

Flash Point Not applicable [1][2]

Table 2: GHS Hazard Identification

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Source:[1][2]

Toxicity and Health Effects
While comprehensive toxicological data is limited, the primary identified hazard is acute oral

toxicity.[1][2] Ingestion of 3-Methyloxetane-3-carboxylic acid may be harmful.[1][2] The

compound may also cause irritation upon contact with skin, eyes, or the respiratory tract,

although specific GHS classifications for these effects are not consistently reported across all

sources. General advice for carboxylic acid-containing drugs suggests that some can be

associated with idiosyncratic drug toxicity, potentially through the formation of reactive acyl

glucuronide or acyl Coenzyme A (CoA) conjugates.[3] However, specific studies on the

metabolic pathways of 3-Methyloxetane-3-carboxylic acid are not available in the provided

search results.

Safe Handling and Storage Workflow
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A systematic approach to handling and storage is crucial to minimize exposure and risk. The

following workflow diagram outlines the key steps from receiving the compound to its final

disposal.

Receipt & Storage Handling & Use

Emergency Procedures

Waste Disposal

Receive Compound Inspect Container for Damage Store in Freezer,
Tightly Closed Container

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Before Use Work in a Well-Ventilated Area
(e.g., Fume Hood)

Handle with Care
Avoid Dust Formation

Wash Hands Thoroughly
After Handling

Spill Containment

In Case of Spill

First Aid Measures

In Case of Exposure

Collect Waste in
Labeled, Sealed Container

After Use Dispose According to
Institutional & Local Regulations

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Methyloxetane-3-carboxylic acid.

Exposure Controls and Personal Protection
To prevent adverse health effects, appropriate engineering controls and personal protective

equipment (PPE) must be utilized.

Table 3: Exposure Controls and Personal Protective Equipment
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Control Recommendation

Engineering Controls

Work in a well-ventilated area. The use of a

chemical fume hood is recommended to

minimize inhalation exposure. Ensure eyewash

stations and safety showers are readily

accessible.

Eye/Face Protection Wear chemical safety goggles or glasses.

Skin Protection
Wear appropriate protective gloves and a lab

coat to prevent skin contact.[4]

Respiratory Protection

If dust formation is likely or ventilation is

inadequate, use a NIOSH/MSHA-approved

respirator with appropriate cartridges.[4]

Hygiene Measures

Avoid eating, drinking, or smoking in laboratory

areas. Wash hands thoroughly after handling

the compound.[4]

First-Aid Measures
In the event of exposure, immediate action is critical. The following table outlines the

recommended first-aid procedures.

Table 4: First-Aid Procedures
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Exposure Route Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[4] If skin irritation persists,

consult a physician.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[4] Seek medical attention.

[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release Measures
In the case of a spill, follow these procedures to mitigate the hazard:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment. Avoid breathing dust.

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal.

Environmental Precautions: Prevent the material from entering drains or waterways.

Stability and Reactivity
Reactivity: No specific reactivity data is available in the provided search results.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid dust formation.[4]

Incompatible Materials: Information on incompatible materials is not specified in the provided

search results.
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Hazardous Decomposition Products: No information available.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[4] Consult with your institution's environmental health and safety

office for specific guidance.

Disclaimer: This guide is intended for informational purposes only and is based on the provided

search results. It is not a substitute for a comprehensive Safety Data Sheet (SDS) or

professional safety training. Always consult the most current SDS for 3-Methyloxetane-3-
carboxylic acid from the supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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